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Compound of Interest

Compound Name: Metfol-B

Cat. No.: B126542 Get Quote

For research use only. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Metfol-B (CAS 5623-18-7), also known as N10-

Methyl Pteroic Acid. The information herein is compiled from available safety data for Metfol-B
and structurally related compounds and should be used to supplement, not replace, a thorough

risk assessment conducted by qualified personnel.

Compound Information
Chemical Name: 4-[[(2-Amino-3,4-dihydro-4-oxo-6-pteridinyl)methyl]methylamino]benzoic

acid

Synonyms: Metfol-B, N10-Methyl Pteroic Acid

CAS Number: 5623-18-7

Appearance: Brown solid[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Metfol-B, particularly in its solid, powdered form.
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PPE Category Recommended Equipment Rationale

Hand Protection Nitrile or latex gloves. To prevent direct skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and potential

splashes.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher-level respirator.

To prevent inhalation of fine

dust particles, especially when

handling the powder. Use in a

well-ventilated area is also

recommended.[2]

Body Protection Laboratory coat.
To protect clothing and skin

from contamination.

Operational Plan: Handling and Storage
3.1. Engineering Controls

Handle Metfol-B in a well-ventilated area.[2] A chemical fume hood is recommended,

especially when working with larger quantities or when dust generation is likely.

3.2. Handling Procedures

Avoid generating dust.[2]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

3.3. Storage

Store in a cool, dry, well-ventilated area.[2]

Keep containers securely sealed to prevent contamination and exposure to moisture.[2]
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Store away from incompatible materials, such as strong oxidizing agents.[2]

Disposal Plan
Based on available information, Metfol-B is not classified as a hazardous waste. However, all

chemical waste should be handled with care and in accordance with institutional and local

regulations.

4.1. Solid Waste Disposal

Unused or Waste Metfol-B:

Solid, non-hazardous chemicals may be suitable for disposal in a sanitary landfill.[4]

Do not place directly into laboratory trash cans that are handled by custodial staff.[4]

Package the waste in a securely sealed and clearly labeled container.

Laboratory personnel should transport the sealed container directly to the designated

dumpster for non-hazardous solid waste.[4]

Contaminated Materials:

Disposable PPE (gloves, masks) and other materials (e.g., weighing paper, wipes)

contaminated with Metfol-B should be collected in a designated, sealed waste bag.

Dispose of this bag in the same manner as the solid chemical waste.

4.2. Empty Container Disposal

Ensure containers are "RCRA empty," meaning no freestanding liquid or solid remains.

Deface or remove all labels from the empty container to indicate it no longer contains the

chemical.[4]

Dispose of the empty, defaced container in the regular trash.

4.3. Decontamination of Laboratory Equipment
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Pre-cleaning: Remove any visible solid Metfol-B from the equipment.

Cleaning: Wash the equipment with a mild detergent and water.[5]

Rinsing: Thoroughly rinse the equipment with water to remove any detergent residue.

Drying: Allow the equipment to air dry or dry with a clean cloth.

For equipment that cannot be immersed, wipe down surfaces with a damp cloth, followed by

a clean, dry cloth.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling and disposing of Metfol-B
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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